Cas no 32155-99-0 ([2,2'-Bithiophene]-5-carboxylicacid, 5'-(1-propyn-1-yl)-)

[2,2'-Bithiophene]-5-carboxylicacid, 5'-(1-propyn-1-yl)- structure
32155-99-0 structure
Product Name:[2,2'-Bithiophene]-5-carboxylicacid, 5'-(1-propyn-1-yl)-
CAS No:32155-99-0
MF:C12H8O2S2
MW:248.320720672607
CID:305318
PubChem ID:182071
Update Time:2025-04-19

[2,2'-Bithiophene]-5-carboxylicacid, 5'-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • [2,2'-Bithiophene]-5-carboxylicacid, 5'-(1-propyn-1-yl)-
    • 5-(5-prop-1-ynylthiophen-2-yl)thiophene-2-carboxylic acid
    • UNII-R125JFP8TN
    • 5'-(Prop-1-yn-1-yl)-[2,2'-bithiophene]-5-carboxylic acid
    • (2,2'-Bithiophene)-5-carboxylic acid, 5'-(1-propyn-1-yl)-
    • R125JFP8TN
    • DTXSID20185944
    • Q27287637
    • 5'-(Prop-1-yn-1-yl)-[2,2'-bithiophene]-5-carboxylicacid
    • [2,2'-Bithiophene]-5-carboxylic acid, 5'-(1-propynyl)-
    • (2,2'-Bithiophene)-5-carboxylic acid, 5'-(1-propynyl)-
    • Arctic acid
    • AKOS030534567
    • 32155-99-0
    • 5-(5-prop-1-ynyl-2-thienyl)thiophene-2-carboxylic acid
    • Inchi: 1S/C12H8O2S2/c1-2-3-8-4-5-9(15-8)10-6-7-11(16-10)12(13)14/h4-7H,1H3,(H,13,14)
    • InChI Key: SJVJMFXCINSXFF-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC=C1C1=CC=C(C#CC)S1

Computed Properties

  • Exact Mass: 247.99664
  • Monoisotopic Mass: 247.996571
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.8
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.43
  • Boiling Point: 463.4°C at 760 mmHg
  • Flash Point: 234.1°C
  • Refractive Index: 1.686
  • PSA: 37.3

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